1-(2,4-Dibromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride

• IUPAC Name: 1-(2,4-dibromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol;hydrochloride
• InChI: InChI=1S/C15H21Br2NO2.ClH/c1-11-4-2-3-7-18(11)9-13(19)10-20-15-6-5-12(16)8-14(15)17;/h5-6,8,11,13,19H,2-4,7,9-10H2,1H3;1H
• InChI Key: SEKRVHUSATXHPE-UHFFFAOYSA-N
• Canonical SMILES: CC1CCCCN1CC(COC2=C(C=C(C=C2)Br)Br)O.Cl
• Molecular Formula: C15H22Br2ClNO2
• Molecular Weight: 443.6 g/mol
• CAS No.: 1216574-01-4

Description

1-(2,4-Dibromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride, also known as DRD-2 agonist, is a synthetic compound used in scientific research to study the dopamine receptor D2 (DRD-2). The compound has been found to have potential therapeutic applications in the treatment of various neurological and psychiatric disorders, including schizophrenia, Parkinson's disease, and addiction.

Scientific Research Applications

Synthesis and Characterization

The chemical is closely related to compounds that have been synthesized and characterized for various purposes, including the development of pharmaceuticals and materials science. For example, the synthesis of compounds with similar structures has been extensively studied to explore their potential as intermediates in the development of novel drugs. These studies include the synthesis of complex molecules for their potential use in medicinal chemistry, such as antagonists for specific receptors or enzymes, and materials with specific electrochemical properties. A notable example is the synthesis of various derivatives for their antimicrobial and antiradical activity, highlighting the potential of these compounds in developing new therapeutics (Čižmáriková et al., 2020; Görgülü et al., 2009).

Pharmacological Applications

Compounds similar to "1-(2,4-Dibromophenoxy)-3-(2-methylpiperidin-1-yl)propan-2-ol hydrochloride" have been synthesized for potential pharmacological applications. Research has focused on exploring these compounds for their activity as receptor antagonists or enzyme inhibitors, demonstrating the broad interest in utilizing these chemicals for therapeutic purposes. For instance, studies have evaluated similar compounds for their uterine relaxant activity, suggesting potential applications in managing preterm labor (Viswanathan & Chaudhari, 2006).

Materials Science and Electrochemical Applications

Research into compounds with similar structures has extended into materials science, particularly focusing on their electrochemical properties. This includes the synthesis of metal complexes and their characterization for potential use in electronic devices or as catalysts in chemical reactions (Baran et al., 2007). The detailed study of these compounds' chemical and physical properties underlines the interdisciplinary interest in these chemicals, bridging chemistry, pharmacology, and materials science.